1-acetyl-3-(4-methylphenyl)-1H-1,2,4-triazol-5-amine

• IUPAC Name: 1-[5-amino-3-(4-methylphenyl)-1,2,4-triazol-1-yl]ethanone
• InChI: InChI=1S/C11H12N4O/c1-7-3-5-9(6-4-7)10-13-11(12)15(14-10)8(2)16/h3-6H,1-2H3,(H2,12,13,14)
• InChI Key: HYWZZQFQHCBLET-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C(=N2)N)C(=O)C
• Molecular Formula: C11H12N4O
• Molecular Weight: 216.24 g/mol

Description

1-acetyl-3-(4-methylphenyl)-1H-1,2,4-triazol-5-amine is a chemical compound that belongs to the triazole family. It is a white crystalline powder that is soluble in water and organic solvents. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, agriculture, and material science.

Mechanism of Action

The mechanism of action of 1-acetyl-3-(4-methylphenyl)-1H-1,2,4-triazol-5-amine is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins that are involved in cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that 1-acetyl-3-(4-methylphenyl)-1H-1,2,4-triazol-5-amine can induce apoptosis (programmed cell death) in cancer cells. It has also been shown to inhibit the growth of various bacteria and fungi. This compound has been found to have low toxicity in animal studies, making it a promising candidate for further development.

Advantages and Limitations for Lab Experiments

One advantage of using 1-acetyl-3-(4-methylphenyl)-1H-1,2,4-triazol-5-amine in lab experiments is its low toxicity. This makes it a safer alternative to other compounds that may have harmful effects on researchers or laboratory animals. However, one limitation of using this compound is its limited solubility in water, which may affect its efficacy in certain experiments.

Future Directions

There are several future directions for research on 1-acetyl-3-(4-methylphenyl)-1H-1,2,4-triazol-5-amine. One area of interest is its potential use in the development of new drugs for the treatment of cancer and other diseases. Further studies are needed to fully understand its mechanism of action and to identify potential targets for drug development. Additionally, research on the synthesis and modification of this compound may lead to the development of new materials with unique properties.

Synthesis Methods

The synthesis of 1-acetyl-3-(4-methylphenyl)-1H-1,2,4-triazol-5-amine involves the reaction of 4-methylphenyl hydrazine with ethyl acetoacetate in the presence of sodium ethoxide. The resulting product is then treated with acetic anhydride and sodium acetate to obtain the final product.

Scientific Research Applications

1-acetyl-3-(4-methylphenyl)-1H-1,2,4-triazol-5-amine has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit antibacterial, antifungal, and antitumor activity. This compound has also been investigated for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.